molecular formula C6H12O4 B3187251 2-Hydroxypropyl 2-hydroxypropanoate CAS No. 14396-73-7

2-Hydroxypropyl 2-hydroxypropanoate

Cat. No.: B3187251
CAS No.: 14396-73-7
M. Wt: 148.16 g/mol
InChI Key: RJQYORITUSNLNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxypropyl 2-hydroxypropanoate is an ester derived from lactic acid (2-hydroxypropanoic acid) esterified with hydroxypropyl alcohol. While direct data on its applications are sparse in the provided evidence, structurally similar esters (e.g., ethyl 2-hydroxypropanoate) are noted in microbial volatile organic compound (VOC) profiles, suggesting roles in biological signaling or metabolic byproducts . Its hydroxypropyl substituent may confer greater hydrophilicity compared to simpler alkyl esters, making it suitable for applications in pharmaceuticals or biodegradable polymers.

Properties

CAS No.

14396-73-7

Molecular Formula

C6H12O4

Molecular Weight

148.16 g/mol

IUPAC Name

2-hydroxypropyl 2-hydroxypropanoate

InChI

InChI=1S/C6H12O4/c1-4(7)3-10-6(9)5(2)8/h4-5,7-8H,3H2,1-2H3

InChI Key

RJQYORITUSNLNB-UHFFFAOYSA-N

SMILES

CC(COC(=O)C(C)O)O

Canonical SMILES

CC(COC(=O)C(C)O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison

The table below compares 2-Hydroxypropyl 2-hydroxypropanoate with structurally related esters, emphasizing molecular features, biological roles, and physicochemical properties:

Compound Name Molecular Structure Key Properties/Applications Biological Activity/Volatility References
This compound Ester of lactic acid + hydroxypropyl High polarity, potential for polymer synthesis Not directly observed; inferred from analogs N/A
Ethyl 2-hydroxypropanoate Ethyl ester of lactic acid Volatile, yeast-derived VOC Antennal response in Drosophila (8-day-old yeast)
3-Hydroxy-2,2-dimethylpropyl 3-hydroxy-2,2-dimethylpropanoate Branched hydroxy ester Lab research use; stable under recommended conditions No significant hazards reported
Hydroxypropyl methacrylate Methacrylated hydroxypropyl ester Polymer precursor (e.g., hydrogels, adhesives) Industrial use; no biological activity noted

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